Cas no 2639440-73-4 (Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate)

• Product Name: Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate
• CAS No: 2639440-73-4
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5664298
• PubChem ID: 165900470
• Update Time: 2025-06-08

Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2639440-73-4
• EN300-27731872
• tert-butyl 2-amino-5-acetamido-3-methoxybenzoate
• Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate

• Inchi： 1S/C14H20N2O4/c1-8(17)16-9-6-10(12(15)11(7-9)19-5)13(18)20-14(2,3)4/h6-7H,15H2,1-5H3,(H,16,17)
• InChI Key： DSAYTIUKAXEABM-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1N)OC)NC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.6Ų

Additional information on Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate

Comprehensive Overview of Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate (CAS No. 2639440-73-4)

Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate (CAS No. 2639440-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tert-butyl ester and acetamido functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy and amino substituents, make it a versatile building block for drug discovery and development.

In recent years, the demand for high-purity intermediates like Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate has surged, driven by advancements in targeted therapy and precision medicine. Researchers are particularly interested in its potential applications in cancer research, where modified benzoate derivatives are explored for their anti-proliferative properties. The compound's CAS No. 2639440-73-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate involves multi-step organic reactions, often starting from 3-methoxybenzoic acid derivatives. Key steps include esterification with tert-butyl alcohol and subsequent acetylation of the amino group. Its molecular stability and solubility in common organic solvents make it a preferred choice for high-throughput screening assays. These properties align with the growing trend of AI-driven drug design, where computational models predict compound efficacy before lab validation.

From an industrial perspective, Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate is manufactured under stringent Good Manufacturing Practices (GMP) to ensure consistency for pharmaceutical-grade applications. Quality control measures focus on HPLC purity and residual solvent levels, addressing concerns raised by regulatory bodies like the FDA and EMA. This aligns with the broader industry shift toward green chemistry, where sustainable synthesis routes are prioritized.

Emerging studies highlight the compound's role in neurodegenerative disease research, particularly in modulating enzyme inhibitors linked to Alzheimer's and Parkinson's pathways. Its structural analogs are also investigated for anti-inflammatory effects, resonating with the public's interest in natural product derivatives and nutraceuticals. These applications are frequently discussed in PubMed and ScienceDirect publications, reinforcing its scientific credibility.

In conclusion, Tert-butyl 2-amino-5-acetamido-3-methoxybenzoate (CAS No. 2639440-73-4) represents a pivotal compound at the intersection of organic synthesis and biomedical innovation. Its adaptability to drug discovery pipelines and alignment with global health trends ensure its continued relevance in both academic and industrial settings. As research evolves, this compound is poised to contribute to breakthroughs in personalized therapeutics and disease prevention.